![molecular formula C23H26N4O4S B2648026 2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propan-2-ylacetamide CAS No. 1090945-85-9](/img/structure/B2648026.png)
2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propan-2-ylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propan-2-ylacetamide is a useful research compound. Its molecular formula is C23H26N4O4S and its molecular weight is 454.55. The purity is usually 95%.
BenchChem offers high-quality 2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propan-2-ylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propan-2-ylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral Activity
Research into 5-benzylthio-1,3,4-oxadiazoles derived from α-amino acids revealed that some derivatives exhibited inhibitory activity against HIV-1 and HIV-2 replication, suggesting the potential for the development of new antiviral agents. The study highlights the importance of structural modifications to enhance biological activity (Syed et al., 2011).
Antimicrobial Activity
Several studies have synthesized and evaluated the antimicrobial properties of compounds bearing a sulfonamide moiety and 1,3,4-oxadiazole derivatives. These compounds have shown promising results against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Darwish et al., 2014).
Drug Metabolism Studies
The use of biocatalysis for the preparation of mammalian metabolites of biaryl-bis-sulfonamide compounds has been explored. One study detailed the production of several metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator using Actinoplanes missouriensis, demonstrating the utility of microbial-based systems in drug metabolism studies (Zmijewski et al., 2006).
Antioxidant Activity
Compounds incorporating 1,3,4-oxadiazole and sulfone/sulfonamide linkages have been synthesized and tested for their antioxidant activity. Some of these compounds showed potential as antioxidants, indicating their possible use in preventing oxidative stress-related diseases (Padmaja et al., 2014).
Corrosion Inhibition
Research into 1,3,4-oxadiazole derivatives has also extended to their application in corrosion inhibition. These compounds have been assessed for their effectiveness in protecting mild steel in sulphuric acid, with findings suggesting their potential utility in industrial applications to prevent metal corrosion (Ammal et al., 2018).
properties
IUPAC Name |
2-[methyl-[(E)-2-phenylethenyl]sulfonylamino]-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O4S/c1-18(2)27(16-21-24-25-23(31-21)20-12-8-5-9-13-20)22(28)17-26(3)32(29,30)15-14-19-10-6-4-7-11-19/h4-15,18H,16-17H2,1-3H3/b15-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJOZQJKGJZOTCW-CCEZHUSRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC1=NN=C(O1)C2=CC=CC=C2)C(=O)CN(C)S(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)N(CC1=NN=C(O1)C2=CC=CC=C2)C(=O)CN(C)S(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
454.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(N-methyl-2-phenylethenesulfonamido)-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]-N-(propan-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.